Cas no 45892-06-6 (Carbamodithioic acid, (2-methylphenyl)-)

• Product name: Carbamodithioic acid, (2-methylphenyl)-
• CAS No: 45892-06-6
• MF: C₈H₉NS₂
• MW: 183.294
• CID: 2692794
• PubChem ID: 3085026

Carbamodithioic acid, (2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• (2-methylphenyl)carbamodithioic acid
• Carbamodithioic acid, (2-methylphenyl)-
• 45892-06-6
• SCHEMBL11310301
• DTXSID80388979

• Inchi： InChI=1S/C8H9NS2/c1-6-4-2-3-5-7(6)9-8(10)11/h2-5H,1H3,(H2,9,10,11)
• InChI Key： DMDHNFSEAIONQN-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 183.018
• Monoisotopic Mass: 183.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.1Ų
• XLogP3: 2